Cas no 681457-96-5 (2-[(3,5-dimethoxy-4-pyridazinyl)oxy]-Phenol)
681457-96-5 structure
Product Name:2-[(3,5-dimethoxy-4-pyridazinyl)oxy]-Phenol
CAS No:681457-96-5
MF:C12H12N2O4
MW:248.234683036804
CID:1115960
PubChem ID:71367506
Update Time:2025-04-20
2-[(3,5-dimethoxy-4-pyridazinyl)oxy]-Phenol Chemical and Physical Properties
Names and Identifiers
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- 2-[(3,5-dimethoxy-4-pyridazinyl)oxy]-Phenol
- 2-(3,5-dimethoxypyridazin-4-yl)oxyphenol
- 681457-96-5
- DTXSID30790624
- 2-[(3,5-Dimethoxypyridazin-4-yl)oxy]phenol
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- Inchi: 1S/C12H12N2O4/c1-16-10-7-13-14-12(17-2)11(10)18-9-6-4-3-5-8(9)15/h3-7,15H,1-2H3
- InChI Key: MUHQJXLUXSESGH-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1O)C1=C(N=NC=C1OC)OC
Computed Properties
- Exact Mass: 248.07970687g/mol
- Monoisotopic Mass: 248.07970687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 73.7Ų
2-[(3,5-dimethoxy-4-pyridazinyl)oxy]-Phenol Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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